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Compound of Interest

Compound Name: SOLVENT YELLOW 83

Cat. No.: B1172513 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Solvent Yellow 83, identified by the CAS number 12239-75-7, is a solvent-soluble metal

complex dye.[1] It belongs to the single azo class of dyes and is commercially known by trade

names such as Savinyl Yellow RLSN.[1] This technical guide provides a summary of the

publicly available information on Solvent Yellow 83, focusing on its chemical and physical

properties, and its current applications. It is important to note that while this document aims to

be a comprehensive resource, detailed experimental protocols for its synthesis, specific

analytical characterization, and data on its biological activity or relevance in drug development

are not readily available in the public domain.

Chemical and Physical Properties
The fundamental physicochemical properties of Solvent Yellow 83 are summarized in the

table below. This data has been aggregated from various chemical supplier technical data

sheets.
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Property Value Reference(s)

CAS Number 12239-75-7 [1]

Chemical Class
Metal Complex, Single Azo

Dye
[2]

Molecular Formula C₁₆H₂₃N₅O₂

Molecular Weight 317.393 g/mol

Appearance Yellow Powder [3]

Density 1.40 g/cm³ [1]

Light Fastness 7-8 [1]

Solubility Data

Solvent Solubility Reference(s)

Acetone 250 g/L [3]

Methyl Ethyl Ketone 450 g/L [3]

Butyl Cellosolve 350 g/L [3]

Diacetone Alcohol 500 g/L [3]

Applications
The primary industrial applications of Solvent Yellow 83 are in the coloration of various

materials, owing to its good solubility in organic solvents and notable light fastness.[1][4]

Key Application Areas:

Inks: Used in the formulation of printing inks and special inks.[1]

Coatings: Incorporated into industrial paints and leather finishes.[1]

Stains: Utilized as a colorant in wood stains.[1][4]
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Plastics: While less common than pigments, it can be used in certain plastic applications.

Experimental Protocols
A comprehensive search of scientific literature and patent databases did not yield specific,

detailed experimental protocols for the synthesis of C.I. Solvent Yellow 83. The available

information often leads to the synthesis of Pigment Yellow 83, a chemically distinct substance

with a different CAS number (5567-15-7).

Similarly, detailed analytical protocols for the qualitative and quantitative analysis of Solvent
Yellow 83, including spectroscopic data (NMR, IR, UV-Vis), are not publicly available. General

analytical methods for metal complex azo dyes, such as high-performance liquid

chromatography (HPLC) and mass spectrometry, could potentially be adapted for its analysis.

Relevance to Drug Development and Biological
Activity
There is no readily available information in scientific databases or literature to suggest that

Solvent Yellow 83 has been investigated for any applications in drug development.

Furthermore, no studies on its biological activity, mechanism of action, or interaction with any

signaling pathways have been found in the public domain. Therefore, its potential as a

therapeutic agent or a biological tool remains unexplored.

Logical Relationships and Workflows
Due to the lack of information on its synthesis, biological activity, or specific analytical

workflows, no diagrams can be generated at this time. A hypothetical workflow for its

characterization would follow standard analytical chemistry principles.

Disclaimer: This document is intended for informational purposes only and is based on publicly

available data. The absence of detailed experimental protocols and biological data highlights a

significant gap in the scientific literature for this specific compound. Researchers interested in

Solvent Yellow 83 are encouraged to perform their own experimental validation and

characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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